(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(m-tolyl)methanone

• IUPAC Name: [4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-(3-methylphenyl)methanone
• InChI: InChI=1S/C24H25N7O2/c1-3-33-20-9-7-19(8-10-20)31-23-21(27-28-31)22(25-16-26-23)29-11-13-30(14-12-29)24(32)18-6-4-5-17(2)15-18/h4-10,15-16H,3,11-14H2,1-2H3
• InChI Key: OHHIAISOMIOMJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C5=CC=CC(=C5)C)N=N2
• Molecular Formula: C24H25N7O2
• Molecular Weight: 443.5 g/mol
• CAS No.: 920417-07-8

Description

The compound (4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(m-tolyl)methanone is a small molecule that features the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds. It’s part of a new set of molecules that were designed and synthesized as novel CDK2 targeting compounds.

Synthesis Analysis

The synthesis of this compound involves the design of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds. The exact synthesis process for this specific compound is not detailed in the available literature.

Mechanism of Action

The compound is part of a new set of molecules that were designed and synthesized as novel CDK2 targeting compounds. CDK2 inhibition is an appealing target for cancer treatment that targets tumor cells in a selective manner.